1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C10H7BrClF3O2
• Molecular Weight: 331.51 g/mol
• IUPAC Name: 1-bromo-1-[3-chloro-5-(trifluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C10H7BrClF3O2/c1-5(16)9(11)6-2-7(12)4-8(3-6)17-10(13,14)15/h2-4,9H,1H3
• InChI Key: CKEIJXMMVRDQAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)Cl)OC(F)(F)F)Br

Description

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is an organic compound with the molecular formula C10H7BrClF3O2. This compound is characterized by the presence of bromine, chlorine, and trifluoromethoxy groups attached to a phenyl ring, making it a versatile intermediate in organic synthesis .

Preparation Methods

The reaction conditions often require the use of bromine or bromine-containing reagents in the presence of a catalyst . Industrial production methods may involve large-scale bromination processes with stringent control over reaction parameters to ensure high yield and purity .

Chemical Reactions Analysis

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include lithium diisopropylamide (LDA), palladium catalysts, and various nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound can be used in the development of bioactive molecules for research purposes.

Medicine: It serves as a precursor in the synthesis of potential therapeutic agents.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors, depending on its application . The bromine and trifluoromethoxy groups play a crucial role in its reactivity and binding affinity to these targets .

Comparison with Similar Compounds

Similar compounds to 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one include:

1-Bromo-3-(trifluoromethoxy)benzene: This compound shares the trifluoromethoxy group but lacks the propan-2-one moiety.

1-Bromo-3-chloro-5,5-dimethylhydantoin: Structurally related but with different functional groups and applications.

The uniqueness of this compound lies in its combination of bromine, chlorine, and trifluoromethoxy groups, which confer distinct reactivity and versatility in synthesis .